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Compound of Interest

Compound Name: 4-Cadinen-7-ol

Cat. No.: B1632452 Get Quote

In-Depth Technical Guide: 4-Cadinen-7-ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Cadinen-7-ol, a sesquiterpenoid

alcohol found in various plant species. The document details its chemical identity, including its

CAS number and molecular formula, and summarizes available quantitative data from scientific

literature. This guide is intended to serve as a foundational resource for researchers and

professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Identity
Property Value Reference

Chemical Name 4-Cadinen-7-ol

CAS Number 217650-27-6 [1][2]

Molecular Formula C15H26O [1][2]

Molecular Weight 222.37 g/mol

Synonyms cis-Cadin-4-en-7-ol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1632452?utm_src=pdf-interest
https://www.benchchem.com/product/b1632452?utm_src=pdf-body
https://currentsci.com/article-detail/135
https://chemistry.stackexchange.com/questions/157969/elucidating-an-unknown-compound-using-1h-and-13c-nmr-spectral-data
https://currentsci.com/article-detail/135
https://chemistry.stackexchange.com/questions/157969/elucidating-an-unknown-compound-using-1h-and-13c-nmr-spectral-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties and Spectroscopic
Data
While detailed experimental data for the isolated 4-Cadinen-7-ol is limited in publicly available

literature, some key analytical information has been reported through Gas Chromatography-

Mass Spectrometry (GC-MS) analysis of essential oils.

Gas Chromatography
The retention index is a key parameter in gas chromatography for the identification of

compounds. For 4-Cadinen-7-ol, the following retention indices have been reported on non-

polar columns:

Retention Index (RI) Column Type Reference

1598 DB-5 [1]

1635 5% Phenyl methyl siloxane [1]

1637 DB-5 [1]

1643 HP-5MS [1]

1650 Col-Elite 5MS [1]

Note: Retention indices can vary slightly depending on the specific GC conditions (e.g.,

temperature program, column dimensions).

Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS)
Detailed 1H and 13C NMR spectra for 4-Cadinen-7-ol are not readily available in the searched

literature. Such data would be crucial for the unambiguous structural elucidation and

confirmation of the compound. Similarly, while GC-MS data confirms its presence in essential

oils, detailed mass fragmentation patterns for the pure substance are not extensively

documented in the available resources.

Natural Occurrence
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4-Cadinen-7-ol has been identified as a constituent of the essential oils of several plants, most

notably from the Asteraceae family.

Plant Species Part of Plant
Reported
Concentration (%)

Reference

Achillea millefolium

(Yarrow)
Aerial parts Varies

Eupatorium

adenophorum
Leaves Varies

The concentration of 4-Cadinen-7-ol in essential oils can vary significantly based on factors

such as the geographical origin of the plant, harvesting time, and the extraction method

employed.

Potential Biological Activities
While specific studies on the biological activities of isolated 4-Cadinen-7-ol are limited, the

broader class of cadinene sesquiterpenes has been reported to exhibit a range of

pharmacological effects.

Antimicrobial Activity: Essential oils containing cadinene derivatives have demonstrated

activity against various bacteria and fungi. However, specific Minimum Inhibitory

Concentration (MIC) values for 4-Cadinen-7-ol are not yet reported.

Antioxidant Activity: Sesquiterpenoids are known for their antioxidant potential. Studies on

essential oils rich in these compounds suggest potential free radical scavenging activity.

Quantitative data, such as IC50 values from assays like DPPH or ABTS, are needed to

ascertain the specific antioxidant capacity of 4-Cadinen-7-ol.

Further research is required to isolate sufficient quantities of pure 4-Cadinen-7-ol to perform

comprehensive biological assays and elucidate its mechanisms of action, including any

involvement in cellular signaling pathways.

Experimental Protocols
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Detailed experimental protocols for the targeted synthesis or isolation of 4-Cadinen-7-ol are

not extensively described in the available literature. However, general methodologies for the

extraction and isolation of sesquiterpenoids from plant material can be adapted.

General Isolation Workflow from Plant Material
The following diagram outlines a typical workflow for the isolation of sesquiterpenoids like 4-
Cadinen-7-ol from plant sources.

Plant Material (e.g., Achillea millefolium) Solvent Extraction (e.g., Hexane, Ethanol) Crude Extract Column Chromatography (Silica Gel) Fractions Preparative HPLC or TLC Pure 4-Cadinen-7-ol Spectroscopic Analysis (GC-MS, NMR)

Click to download full resolution via product page

Fig. 1: General workflow for the isolation of 4-Cadinen-7-ol.

Protocol Steps:

Extraction: The dried and powdered plant material is subjected to extraction with a suitable

organic solvent, such as hexane or ethanol, to obtain a crude extract.

Fractionation: The crude extract is then fractionated using column chromatography on silica

gel with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate mixtures).

Purification: Fractions containing the target compound, as identified by thin-layer

chromatography (TLC) or GC-MS, are further purified using techniques like preparative

HPLC or preparative TLC to yield the pure 4-Cadinen-7-ol.

Structural Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Mass Spectrometry and Nuclear Magnetic Resonance

(NMR) spectroscopy.

Future Research Directions
The current body of knowledge on 4-Cadinen-7-ol presents several opportunities for further

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Cadinen-7-ol CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632452#4-cadinen-7-ol-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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